N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-(4-tert-butylphenoxy)propanoate
• InChI: InChI=1S/C22H28N2O5/c1-14(28-17-10-8-16(9-11-17)22(2,3)4)21(25)29-24-20(23)15-7-12-18(26-5)19(13-15)27-6/h7-14H,1-6H3,(H2,23,24)
• InChI Key: FJFWQYDQGYBHBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)ON=C(C1=CC(=C(C=C1)OC)OC)N)OC2=CC=C(C=C2)C(C)(C)C
• Isomeric SMILES: CC(C(=O)O/N=C(/C1=CC(=C(C=C1)OC)OC)\N)OC2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C22H28N2O5
• Molecular Weight: 400.5 g/mol

Description

N-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide, also known as Compound A, is a synthetic compound with potential therapeutic applications. It belongs to the class of imidazoline receptor agonists and has been extensively studied for its potential use in the treatment of various diseases.

Mechanism of Action

N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A exerts its effects by binding to imidazoline receptors, specifically the I1 and I2 subtypes. These receptors are involved in the regulation of various physiological processes such as glucose homeostasis, blood pressure, and neurotransmitter release. By binding to these receptors, this compound A can modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects. In animal models of type 2 diabetes, it has been shown to improve glucose tolerance and insulin sensitivity. Additionally, this compound A has been shown to have vasodilatory effects, which can help to lower blood pressure. In models of neurodegenerative diseases, this compound A has been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A is its specificity for imidazoline receptors, which can help to minimize off-target effects. Additionally, this compound A has been shown to have good pharmacokinetic properties, making it suitable for use in animal models. However, one limitation of this compound A is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A. One area of interest is the development of more potent and selective imidazoline receptor agonists. Additionally, further studies are needed to fully elucidate the mechanisms of action of this compound A and its potential therapeutic applications in various diseases. Finally, the development of more efficient synthesis methods for this compound A could help to facilitate its use in future research.

Synthesis Methods

The synthesis of N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A involves a multi-step process, starting with the synthesis of 3,4-dimethoxybenzoic acid. The acid is then converted to the corresponding acid chloride and reacted with 4-tert-butylphenol to form the key intermediate. The intermediate is further reacted with 2-(2-aminoethyl)-1H-imidazole to yield this compound A.

Scientific Research Applications

N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A has been studied for its potential therapeutic applications in various fields of medicine such as diabetes, hypertension, and neurodegenerative diseases. It has been shown to have a hypoglycemic effect in animal models of type 2 diabetes and has been proposed as a potential treatment for hypertension due to its vasodilatory effects. Additionally, this compound A has been studied for its potential neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.